Cas no 1705981-45-8 (N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(1H-pyrazol-1-yl)benzamide)

• Product Name: N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(1H-pyrazol-1-yl)benzamide
• CAS No: 1705981-45-8
• MF: C₂₁H₁₅N₅OS
• MW: 385.441702127457
• CID: 6078744
• PubChem ID: 90625994
• Update Time: 2025-05-20

N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(1H-pyrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• F6469-0316
• N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyrazol-1-ylbenzamide
• 1705981-45-8
• AKOS025099452
• N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(1H-pyrazol-1-yl)benzamide
• N-(2-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-(1H-pyrazol-1-yl)benzamide

• Inchi： 1S/C21H15N5OS/c27-20(15-5-3-6-16(13-15)26-10-4-9-22-26)23-18-8-2-1-7-17(18)19-14-25-11-12-28-21(25)24-19/h1-14H,(H,23,27)
• InChI Key： MJNKISZUUJGGKT-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)C1=CC=CC=C1NC(C1C=CC=C(C=1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 385.09973129g/mol
• Monoisotopic Mass: 385.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(1H-pyrazol-1-yl)benzamide

Research Brief on N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(1H-pyrazol-1-yl)benzamide (CAS: 1705981-45-8)

In recent years, the compound N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(1H-pyrazol-1-yl)benzamide (CAS: 1705981-45-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazo[2,1-b]thiazole and pyrazole moieties, has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and anti-inflammatory applications. The following brief synthesizes the latest findings and developments related to this compound.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(1H-pyrazol-1-yl)benzamide. Researchers have employed a combination of in vitro and in vivo assays to evaluate its efficacy and safety profile. Notably, the compound has demonstrated potent inhibitory effects on specific kinase targets, such as JAK2 and FLT3, which are implicated in various malignancies and inflammatory disorders. These findings suggest its potential as a dual-targeting agent for cancer and autoimmune diseases.

Structural-activity relationship (SAR) studies have further refined the understanding of this compound's pharmacophore. Modifications to the benzamide and pyrazole groups have been explored to optimize binding affinity and selectivity. For instance, recent work published in the Journal of Medicinal Chemistry highlights that substitutions at the 3-position of the pyrazole ring can significantly enhance kinase inhibition while reducing off-target effects. These insights are critical for the design of next-generation derivatives with improved therapeutic profiles.

In addition to its kinase inhibitory properties, N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(1H-pyrazol-1-yl)benzamide has also been investigated for its role in modulating immune responses. Preclinical models of rheumatoid arthritis and psoriasis have shown that the compound can attenuate inflammatory cytokine production, such as IL-6 and TNF-α, by disrupting downstream signaling pathways. This immunomodulatory activity positions it as a candidate for repurposing in chronic inflammatory conditions.

Despite these promising results, challenges remain in the development of this compound. Pharmacokinetic studies indicate that its oral bioavailability is suboptimal, necessitating formulation strategies to enhance absorption. Recent advancements in nanoparticle-based delivery systems have shown potential in addressing this limitation, as reported in a 2023 study in Advanced Drug Delivery Reviews. Furthermore, toxicological assessments are ongoing to ensure its safety for clinical translation.

In conclusion, N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(1H-pyrazol-1-yl)benzamide represents a versatile scaffold with dual therapeutic applications in oncology and immunology. Continued research into its mechanism of action, structural optimization, and delivery systems will be pivotal in advancing this compound toward clinical trials. The integration of computational modeling and high-throughput screening may further accelerate its development, offering new avenues for targeted therapy in complex diseases.